Cas no 16653-88-6 (Spirostan-3-ol, (3a,5b,25R)-)

• Product Name: Spirostan-3-ol, (3a,5b,25R)-
• CAS No: 16653-88-6
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 153804
• PubChem ID: 99512
• Update Time: 2025-04-19

Spirostan-3-ol, (3a,5b,25R)- Chemical and Physical Properties

Names and Identifiers

• Spirostan-3-ol, (3a,5b,25R)-
• EPISMILAGENIN
• 3-Epismilagenin
• (25R)-Spirostan-3alpha-ol
• Spirostan-3-ol, (3alpha,5beta,25R)
• 5-BETA, 20-ALPHA, 22-ALPHA, 25D-SPIROSTAN-3-ALPHA-OL
• GMBQZIIUCVWOCD-SGKIHABASA-N
• Spirostan-3-ol, (3alpha,5beta,25R)-
• (25r)3alpha-hydroxy-5beta-spirostane
• (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16R,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
• 16653-88-6

• Inchi： 1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16-,17+,18-,19-,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
• InChI Key： GMBQZIIUCVWOCD-SGKIHABASA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O

Computed Properties

• Exact Mass: 416.32904526g/mol
• Monoisotopic Mass: 416.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids